Cas no 2812-31-9 ((2S)-2-(dimethylamino)propanoic acid)

(2S)-2-(Dimethylamino)propanoic acid is a chiral amino acid derivative featuring a dimethylamino group at the α-position of the propanoic acid backbone. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, particularly as a building block for active pharmaceutical ingredients (APIs) or chiral ligands. The dimethylamino group enhances its utility in catalysis and drug design, offering tailored reactivity and solubility properties. This compound is commonly employed in peptide modifications, medicinal chemistry research, and as a precursor for specialty chemicals. High purity grades ensure reproducibility in synthetic processes, while its structural versatility supports diverse functionalization strategies. Proper handling is advised due to potential reactivity of the amino and carboxyl groups.
(2S)-2-(dimethylamino)propanoic acid structure
2812-31-9 structure
Product Name:(2S)-2-(dimethylamino)propanoic acid
CAS No:2812-31-9
MF:C5H11NO2
MW:117.146341562271
MDL:MFCD00154416
CID:267830
PubChem ID:5488191
Update Time:2025-05-28

(2S)-2-(dimethylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,N,N-dimethyl-
    • (S)-2-(Dimethylamino)propanoic acid
    • N,N-Dimethyl-DL-Alanine
    • N,N-dimethylalanine
    • N(alpha),N(alpha)-Dimethylalanine
    • N,N-Dimethyl-L-Alanine
    • (2S)-2-(dimethylamino)propanoic acid
    • Alanine, N,N-dimethyl-
    • L-Alanine, N,N-dimethyl-
    • dimethylalanine
    • dimethyl-L-alanine
    • N-dimethyl-L-alanine
    • Alanine,N,N-dimethyl-
    • QCYOIFVBYZNUNW-BYPYZUCNSA-N
    • N,N-dimethyl-D-alanine hydrochloride
    • DB02167
    • MFCD00154416
    • FD21039
    • DS-6749
    • CHEBI:77042
    • EN300-306495
    • CS-0158278
    • (S)-2-(Dimethylamino)propanoicacid
    • AKOS016844298
    • 2812-31-9
    • DTXSID00182395
    • NS00069929
    • SCHEMBL50989
    • XH1287
    • DB-361243
    • DTXCID10104886
    • MDL： MFCD00154416
    • Inchi： 1S/C5H11NO2/c1-4(5(7)8)6(2)3/h4H,1-3H3,(H,7,8)/t4-/m0/s1
    • InChI Key： QCYOIFVBYZNUNW-BYPYZUCNSA-N
    • SMILES： OC([C@H](C)N(C)C)=O

Computed Properties

  • Exact Mass: 117.07900
  • Monoisotopic Mass: 117.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: -2

Experimental Properties

  • PSA: 40.54000
  • LogP: 0.02110

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(2S)-2-(dimethylamino)propanoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:2812-31-9)(2S)-2-(dimethylamino)propanoic acid
Order Number:A950161
Stock Status:in Stock
Quantity:5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:06
Price ($):473.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2812-31-9)(2S)-2-(dimethylamino)propanoic acid
A950161
Purity:99%
Quantity:5.0g
Price ($):473.0
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